Cas no 2089257-75-8 (lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate)

• Product Name: lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate
• CAS No: 2089257-75-8
• CID: 4636454
• Update Time: 2025-10-24

lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate

Additional information on lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate

Comprehensive Overview of Lithium(1+) Ion 2-{2-[(1-Methylcyclopentyl)Amino]-1,3-Thiazol-4-Yl}Acetate (CAS No. 2089257-75-8)

The compound lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate (CAS No. 2089257-75-8) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This article delves into its molecular characteristics, synthesis pathways, and emerging relevance in contemporary scientific discourse, aligning with trending topics such as drug discovery, bioactive compounds, and lithium-ion derivatives.

Structurally, this compound features a 1,3-thiazole core, a heterocyclic moiety known for its prevalence in biologically active molecules. The incorporation of a 1-methylcyclopentyl group and a lithium(1+) ion further enhances its stability and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents or electrolyte additives. Its CAS No. 2089257-75-8 serves as a critical identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate as a candidate for modulating enzymatic activity or ion transport mechanisms. These applications resonate with current user queries on platforms like Google and PubMed, where terms such as "thiazole derivatives in medicine" and "lithium-based compounds" frequently trend. Such interdisciplinary relevance underscores the compound's versatility.

From a synthetic perspective, the preparation of this compound typically involves multi-step organic reactions, including cyclization and lithiation processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges like byproduct formation or scalability. These technical nuances align with frequent search queries such as "how to synthesize thiazole derivatives" or "lithium acetate applications," reflecting the compound's practical significance.

In the context of green chemistry, the environmental impact of synthesizing and utilizing CAS No. 2089257-75-8 has also become a focal point. Sustainable solvent systems and catalytic approaches are increasingly explored to minimize waste, echoing broader industry trends toward eco-friendly synthesis. This angle caters to users searching for "green synthesis of heterocycles" or "biodegradable lithium compounds," enhancing the article's SEO performance.

Furthermore, the compound's potential role in energy storage systems, particularly as an additive in lithium-ion batteries, has sparked academic and industrial curiosity. Its ability to influence electrolyte conductivity or electrode stability could address key limitations in current battery technologies, a topic frequently searched under terms like "next-gen battery materials." This intersection of chemistry and energy science amplifies its relevance.

In summary, lithium(1+) ion 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate (CAS No. 2089257-75-8) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and energy technology. Its study not only addresses contemporary research gaps but also aligns with user-driven inquiries, ensuring this overview meets both academic and public interest criteria.